Cas no 1378860-70-8 (4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine)

4,6-Dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine is a halogenated pyrimidine derivative featuring reactive chloro substituents at the 4 and 6 positions, along with an allyl (prop-2-en-1-yl) group at the 5-position and an isopropyl (propan-2-yl) group at the 2-position. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. The presence of reactive chloro groups facilitates further functionalization, while the allyl moiety offers potential for cross-coupling or cyclization reactions. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.

4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine structure

1378860-70-8 structure

Product Name:4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine

CAS No:1378860-70-8

MF:C₁₀H₁₂Cl₂N₂

MW:231.121680259705

CID:6288713

PubChem ID:129968535

Update Time:2025-10-28

4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine
- 1378860-70-8
- EN300-1600036
- Inchi： 1S/C10H12Cl2N2/c1-4-5-7-8(11)13-10(6(2)3)14-9(7)12/h4,6H,1,5H2,2-3H3
- InChI Key： ZZJITFDFVYYQQU-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=NC(C(C)C)=N1)Cl)CC=C

Computed Properties

Exact Mass: 230.0377538g/mol
Monoisotopic Mass: 230.0377538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 25.8Å²

4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1600036-0.05g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	0.05g	$1417.0	2023-06-04
Enamine	EN300-1600036-0.1g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	0.1g	$1484.0	2023-06-04
Enamine	EN300-1600036-0.25g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	0.25g	$1551.0	2023-06-04
Enamine	EN300-1600036-0.5g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	0.5g	$1619.0	2023-06-04
Enamine	EN300-1600036-1.0g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	1g	$1686.0	2023-06-04
Enamine	EN300-1600036-2.5g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	2.5g	$3304.0	2023-06-04
Enamine	EN300-1600036-5.0g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	5g	$4890.0	2023-06-04
Enamine	EN300-1600036-10.0g	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	10g	$7250.0	2023-06-04
Enamine	EN300-1600036-50mg	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	50mg	$1417.0	2023-09-23
Enamine	EN300-1600036-100mg	4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine	1378860-70-8	100mg	$1484.0	2023-09-23

4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine Related Literature

1. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153

Additional information on 4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine

Comprehensive Analysis of 4,6-Dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine (CAS No. 1378860-70-8)

4,6-Dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine (CAS No. 1378860-70-8) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique chloro-substituted pyrimidine structure, serves as a critical building block in the synthesis of advanced molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety profiles, making it a subject of ongoing scientific exploration.

The molecular structure of 4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine features a pyrimidine core with chloro and allyl functional groups, which contribute to its reactivity and versatility. These attributes make it valuable for cross-coupling reactions and heterocyclic chemistry, aligning with current trends in green chemistry and sustainable synthesis. As the demand for eco-friendly chemical processes grows, this compound’s role in catalytic transformations has become a hotspot for innovation.

In the context of drug discovery, 4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine is often explored for its potential as a pharmacophore. Its structural motifs are relevant to the development of kinase inhibitors and antiviral agents, topics frequently searched in biomedical databases. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly for targeting enzyme modulation and signal transduction pathways.

From a commercial perspective, the compound’s CAS No. 1378860-70-8 is a key identifier for suppliers and procurement specialists. Searches for high-purity pyrimidine derivatives and custom synthesis services often include this CAS number, reflecting its niche market demand. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a detail highly relevant to quality control protocols in fine chemical manufacturing.

Environmental and regulatory considerations also play a role in discussions about 4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine. While not classified as hazardous under current guidelines, its handling requires adherence to good laboratory practices (GLP). This aligns with broader industry searches for safe handling of reactive intermediates and chemical storage best practices, topics of perennial interest to chemists and safety officers.

In summary, 4,6-dichloro-5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine (CAS No. 1378860-70-8) represents a multifaceted compound with applications spanning medicinal chemistry, material science, and industrial synthesis. Its relevance to cutting-edge research and compliance with sustainability goals ensures its continued prominence in scientific literature and commercial catalogs.